Cas no 35827-89-5 (3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine)
35827-89-5 structure
Product Name:3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
CAS No:35827-89-5
MF:C9H12N6O4
MW:268.229380607605
CID:920737
PubChem ID:98544
Update Time:2025-04-19
3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
- Azaadenine
- Nsc146365
- Wln: T56 bnnn fn hnj iz D- bt5otj cq dq E1q
- 9-alpha-D-Arabinofuranosyl-8-azaadenine
- NSC 146365
- (2S,3S,4S,5R)-2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- 35827-89-5
- (2S,3S,4S,5R)-2-(7-aminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- CHEMBL3248867
- 9-alpha-Arabinofuranosyl-8-azaadenine
- 3H-1,2,3-Triazolo(4,5-d)pyrimidin-7-amine, 3-alpha-D-arabinofuranosyl-
- 3H-v-Triazolo[4,5-d]pyrimidine,7-amino-3-alpha-D-arabinofuranosyl-
-
- Inchi: 1S/C9H12N6O4/c10-7-4-8(12-2-11-7)15(14-13-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H2,10,11,12)/t3-,5-,6+,9+/m1/s1
- InChI Key: OAUKGFJQZRGECT-ICKFSKTQSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@H]1N1C2C(=C(N)N=CN=2)N=N1)O)O
Computed Properties
- Exact Mass: 136.04992
- Monoisotopic Mass: 268.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 152Ų
Experimental Properties
- Density: 2.29
- Boiling Point: 702.6°C at 760 mmHg
- Flash Point: 378.7°C
- Refractive Index: 2
- PSA: 93.37
- LogP: -2.00380
3-(alpha-D-arabinofuranosyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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